molecular formula C16H21ClO4 B8424921 3-(4-Chlorophenyl)-propylmalonic acid diethyl ester

3-(4-Chlorophenyl)-propylmalonic acid diethyl ester

Cat. No.: B8424921
M. Wt: 312.79 g/mol
InChI Key: ZATZZEDUXZRCMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chlorophenyl)-propylmalonic acid diethyl ester is a useful research compound. Its molecular formula is C16H21ClO4 and its molecular weight is 312.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H21ClO4

Molecular Weight

312.79 g/mol

IUPAC Name

diethyl 2-[3-(4-chlorophenyl)propyl]propanedioate

InChI

InChI=1S/C16H21ClO4/c1-3-20-15(18)14(16(19)21-4-2)7-5-6-12-8-10-13(17)11-9-12/h8-11,14H,3-7H2,1-2H3

InChI Key

ZATZZEDUXZRCMY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CCCC1=CC=C(C=C1)Cl)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

108.5 g of malonic acid diethyl ester are added dropwise, at 50°, to a sodium ethylate solution freshly prepared from 15.6 g of sodium and 750 ml of ethanol. The mixture is kept at the above temperature for 2.5 hours and 220 g of p-toluenesulphonic acid 3-(4-chlorophenyl)-propyl ester are then added dropwise. After the addition, the mixture is stirred at 50° for 6 hours, 800 ml of water are then added and the mixture is extracted 3 times with a total of 1 liter of diethyl ether. The combined organic phases are dried over sodium sulphate, the solvent is evaporated off and the residue is distilled. 105.6 g of 3-(4-chlorophenyl)-propylmalonic acid diethyl ester of b.p. 145°-155° under 0.01 mm Hg (1.33 Pa) are obtained.
Quantity
108.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
15.6 g
Type
reactant
Reaction Step Two
Quantity
750 mL
Type
solvent
Reaction Step Two
Name
p-toluenesulphonic acid 3-(4-chlorophenyl)-propyl ester
Quantity
220 g
Type
reactant
Reaction Step Three
Name
Quantity
800 mL
Type
solvent
Reaction Step Four

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